2-(benzylthio)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C17H19NOS/c1-2-14-8-10-16(11-9-14)18-17(19)13-20-12-15-6-4-3-5-7-15/h3-11H,2,12-13H2,1H3,(H,18,19)
• InChI Key: NWUCRFDUIUVBHY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSCC2=CC=CC=C2
• Molecular Formula: C17H19NOS
• Molecular Weight: 285.4 g/mol

Description

2-(benzylthio)-N-(4-ethylphenyl)acetamide, commonly known as BTEPA, is a synthetic compound that has been studied for its potential applications in scientific research. BTEPA is a member of the thioamide family and is structurally similar to other compounds that have been shown to exhibit biological activity. In

Scientific Research Applications

BTEPA has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit inhibitory activity against certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of the neurotransmitter acetylcholine. This activity suggests that BTEPA may have potential as a treatment for neurological disorders such as Alzheimer's disease.

Mechanism of Action

The mechanism of action of BTEPA is not fully understood, but it is believed to involve the inhibition of cholinesterase enzymes. These enzymes are responsible for breaking down acetylcholine, a neurotransmitter that is important for cognitive function. By inhibiting these enzymes, BTEPA may increase the levels of acetylcholine in the brain, leading to improved cognitive function.
Biochemical and Physiological Effects:
Studies have shown that BTEPA has a variety of biochemical and physiological effects. It has been shown to inhibit cholinesterase enzymes, as mentioned above, and also exhibits antioxidant activity. Additionally, BTEPA has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One advantage of using BTEPA in lab experiments is that it is relatively easy to synthesize and has been shown to exhibit biological activity. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to design experiments to study its effects.

Future Directions

There are several potential future directions for research on BTEPA. One area of interest is its potential as a treatment for neurological disorders such as Alzheimer's disease. Further studies are needed to better understand its mechanism of action and to determine its efficacy in treating these disorders. Additionally, BTEPA's anti-inflammatory effects may make it a promising candidate for the treatment of inflammatory disorders, and further research in this area is warranted.

Synthesis Methods

The synthesis of BTEPA involves the reaction of 2-bromoacetophenone with thiourea followed by reduction with sodium borohydride. The resulting product is then reacted with benzyl chloride to yield BTEPA. This method has been shown to be effective in producing high yields of BTEPA with good purity.